Cas no 87779-78-0 (3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one)

3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one structure

87779-78-0 structure

Product Name:3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one

CAS No:87779-78-0

MF:C₁₁H₁₁BrO

MW:239.108442544937

MDL:MFCD11036254

CID:708944

PubChem ID:10610018

Update Time:2024-10-26

3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one Chemical and Physical Properties

Names and Identifiers

- 3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
- 5H- Benzocyclohepten-5-one, 3-bromo-6,7,8,9-tetrahydro-
- 3-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
- 3-Bromo-6,7,8,9-tetrahydrobenzocyclohepten-5-one
- 5H-Benzocyclohepten-5-one, 3-bromo-6,7,8,9-tetrahydro-
- 3-bromo-6,7,8,9-tetrahydro-benzocyclohepten-5-one
- 5H-Benzocyclohepten-5-one,3-bromo-6,7,8,9-tetrahydro-
- BBLCBJCONMZHBE-UHFFFAOYSA-N
- 3967AC
- WT81923
- ST24041936
- 3-bromo-6,7,8,9-tetrahydro-5h-benzocyc
- 3-Bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one (ACI)
- DB-014255
- DS-17454
- 3-BROMO-6,7,8,9-TETRA HYDRO-5H-BENZO[7]ANNULEN-5-ONE
- MFCD11036254
- AKOS012023520
- SB39295
- SCHEMBL3006544
- Z1008431016
- DTXSID30442494
- 3-Bromo-6 pound not7 pound not8 pound not9-tetrahydro-5H-benzo[7]annulen-5-one
- CS-0130110
- N12907
- C11H11BrO
- SY114385
- 87779-78-0
- EN300-178596
- MDL： MFCD11036254
- Inchi： 1S/C11H11BrO/c12-9-6-5-8-3-1-2-4-11(13)10(8)7-9/h5-7H,1-4H2
- InChI Key： BBLCBJCONMZHBE-UHFFFAOYSA-N
- SMILES： O=C1CCCCC2C1=CC(=CC=2)Br

Computed Properties

Exact Mass: 237.99933g/mol
Monoisotopic Mass: 237.99933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 3.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.434
Melting Point: No data available
Boiling Point: 328 ºC
Flash Point: 92 ºC
Refractive Index: 1.58
Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one Security Information

Signal Word：Warning
Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RW359-250mg	3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one	87779-78-0	98%	250mg	1969CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RW359-100mg	3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one	87779-78-0	98%	100mg	898CNY	2021-05-08
Chemenu	CM154022-1g	3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	87779-78-0	95+%	1g	$421	2021-06-17
Alichem	A019098727-250mg	3-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	87779-78-0	98%	250mg	$189.00	2023-08-31
Alichem	A019098727-1g	3-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	87779-78-0	98%	1g	$468.00	2023-08-31
Fluorochem	226343-250mg	3-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	87779-78-0	95%	250mg	￡147.00	2022-02-28
Fluorochem	226343-1g	3-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	87779-78-0	95%	1g	￡373.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RW359-200mg	3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one	87779-78-0	98%	200mg	1236.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RW359-50mg	3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one	87779-78-0	98%	50mg	493.0CNY	2021-07-12
Chemenu	CM154022-250mg	3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	87779-78-0	95+%	250mg	$208	2022-05-27

3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one Production Method

Production Method 1

87779-78-0

Reaction Conditions

1.1 90 °C; 1 h, 90 °C
1.2 Reagents: Water ; cooled; heated

Reference

Diverse modifications of the 4-methylphenyl moiety of TAK-779 by late-stage Suzuki-Miyaura cross-coupling

Junker, Anna; et al, Organic & Biomolecular Chemistry, 2014, 12(1), 177-186

Production Method 2

35333-26-7

87779-78-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Triethylene glycol ; 12 h, rt → 200 °C
1.2 Reagents: Water ; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 90 °C; 1 h, 90 °C
2.2 Reagents: Water ; cooled; heated

Reference

Diverse modifications of the 4-methylphenyl moiety of TAK-779 by late-stage Suzuki-Miyaura cross-coupling

Junker, Anna; et al, Organic & Biomolecular Chemistry, 2014, 12(1), 177-186

Production Method 3

1501-26-4

87779-78-0

Reaction Conditions

1.1 Catalysts: Aluminum chloride ; 0 °C; 30 min, 0 °C
1.2 30 min, 0 °C; 1 h, 0 °C; overnight, rt
1.3 Reagents: Hydrochloric acid , Water ; cooled; heated
1.4 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 6 h, reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Potassium hydroxide , Hydrazine hydrate (1:1) Solvents: Triethylene glycol ; 12 h, rt → 200 °C
2.2 Reagents: Water ; cooled
2.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
3.1 90 °C; 1 h, 90 °C
3.2 Reagents: Water ; cooled; heated

Reference

Diverse modifications of the 4-methylphenyl moiety of TAK-779 by late-stage Suzuki-Miyaura cross-coupling

Junker, Anna; et al, Organic & Biomolecular Chemistry, 2014, 12(1), 177-186

Production Method 4

22647-95-6

87779-78-0

Reaction Conditions

1.1 2 h, 130 °C; 130 °C → 100 °C; 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7

Reference

Exploring the NCS-382 Scaffold for CaMKIIα modulation: synthesis, pharmacology and biophysical characterization of Ph-HTBA as a novel high-affinity brain-penetrant stabilizer of the CaMKIIα hub domain

Tian, Yongsong; et al, ChemRxiv, 2022, 1, 1-67

Production Method 5

22647-95-6

87779-78-0

Reaction Conditions

1.1 Reagents: 1-Carboxy-4-hydroxy-α-oxo-2,5-cyclohexadiene-1-propanoic acid

Reference

3,4-Benzotropolone and related compounds. V. Bromo- and hydroxy-2,3-benzotropones

Ebine, Seiji; et al, Bulletin of the Chemical Society of Japan, 1968, 41(12), 2942-8

Production Method 6

1300698-86-5

87779-78-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; overnight
2.1 2 h, 130 °C; 130 °C → 100 °C; 100 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7

Reference

Tian, Yongsong; et al, ChemRxiv, 2022, 1, 1-67

Production Method 7

1122-91-4

17857-14-6

87779-78-0

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 0 °C → -78 °C; -78 °C; -78 °C → rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; overnight
3.1 2 h, 130 °C; 130 °C → 100 °C; 100 °C
3.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7

Reference

Tian, Yongsong; et al, ChemRxiv, 2022, 1, 1-67

Production Method 8

826-73-3

87779-78-0

87779-79-1

Reaction Conditions

1.1 Reagents: Aluminum chloride
1.2 Reagents: Bromine
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

A convenient synthesis of mono- and polyhalogenated benzocyclanones

Cornelius, Lyndon A. M.; et al, Synthetic Communications, 1994, 24(19), 2777-88

3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one Raw materials

3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one Preparation Products

3-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one Related Literature

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